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Compound Focus: Erythromycin Thiocyanate

CAS No.: 7704-67-8

Cat. No.: S604644

Comparison of Erythromycin Thiocyanate Crystal

Forms
Property EMTC Dihydrate EMTC Heterosolvate (Acetone-Water)
Solid Form Hydrate [1] [2] Heterosolvate (contains both acetone and
Type water) [1]

Solvent System  Water, Acetone-Water Mixtures [3]  Acetone [1]

[2]

Thermal Dehydration: ~332-395 K; Desolvation Peak: ~369.3 K; Melting Peak:
Behavior Decomposition: ~439 K [3] ~442.6 K [1]

Solvent Theoretical Water: 4.34% [3] Theoretical Acetone: 3.42%; Experimental:
Content ~3.51% [1]

Crystal Information missing Irregular polyhedron, smoother surface [1]
Morphology

Key The most widely used industrial Stronger solvent-solute interaction; potentially
Implications form [2] different purification pathway [1]
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> Note on Crystal Forms: The available research primarily contrasts the common dihydrate with a novel
heterosolvate. Patents also mention hemihydrate and trihydrate forms, but detailed comparative data from the

search results is lacking [1].

Experimental Methods for Characterization

The following experimental protocols, cited in the research, are used to distinguish between the different

crystal forms of Erythromycin Thiocyanate [1].
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The workflow for characterizing EMTC crystal forms involves several key techniques [1]:

e Thermal Analysis (TGA/DSC): Heats the sample to measure mass loss (TGA) and energy changes
(DSC) associated with solvent release and melting, providing data on solvate stability and
composition.

e Structural Analysis (PXRD): Exposes the powder sample to X-rays to produce a diffraction pattern
that serves as a unique fingerprint for each crystal structure.

e Morphological Analysis (SEM): Uses an electron beam to generate high-resolution images of
crystal shape and surface topography.

e Spectroscopic Analysis (FTIR/Raman): Shines infrared light (FTIR) or a laser (Raman) onto the
sample to probe molecular vibrations and identify specific interactions between EMTC and solvent
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molecules within the crystal lattice.

Key Insights for Research and Development

The formation of different crystal forms significantly impacts the processing and potential performance of

Erythromycin Thiocyanate.

e Controlling Crystallization: The choice of solvent is critical. The dihydrate form crystallizes from
agueous or acetone-water mixtures [3] [2], while the heterosolvate forms specifically from acetone
solution [1]. Monitoring and controlling parameters like temperature and water content in acetone is
essential to avoid unintended solvate formation.

¢ Impact of Crystal Form: The different packing of molecules and solvent interactions in the
heterosolvate lead to distinct physical properties, such as higher desolvation temperature, compared
to the dihydrate [1]. These properties can influence the crystal's stability, handling, filtration, and
drying during manufacturing.

¢ Significance of Solubility: Solubility is a fundamental thermodynamic property for process design.
Research shows EMTC dihydrate has higher solubility in alcohols (e.g., methanol, n-propanol) and
lower solubility in esters (e.g., methyl acetate, ethyl acetate) and water [3]. This data is vital for
selecting appropriate solvents for purification via crystallization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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